ethyl 2-{[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-5-[(diethylamino)carbonyl]-4-methyl-3-thiophenecarboxylate

• Molecular Formula: C18H23BrN4O4S
• Molecular Weight: 471.4g/mol
• IUPAC Name: ethyl 2-[(4-bromo-2-methylpyrazole-3-carbonyl)amino]-5-(diethylcarbamoyl)-4-methylthiophene-3-carboxylate
• InChI: InChI=1S/C18H23BrN4O4S/c1-6-23(7-2)17(25)14-10(4)12(18(26)27-8-3)16(28-14)21-15(24)13-11(19)9-20-22(13)5/h9H,6-8H2,1-5H3,(H,21,24)
• InChI Key: NDFJFNMYJLEFGK-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=C(C(=C(S1)NC(=O)C2=C(C=NN2C)Br)C(=O)OCC)C

Description

Ethyl 2-{[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-5-(diethylcarbamoyl)-4-methylthiophene-3-carboxylate is a complex organic compound that features a pyrazole and thiophene moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of ethyl 2-{[(4-bromo-1-methyl-1H-pyrazol-5-yl)carbonyl]amino}-5-[(diethylamino)carbonyl]-4-methyl-3-thiophenecarboxylate typically involves multi-step reactions starting from commercially available precursors. The key steps include:

Formation of the Pyrazole Ring: This can be achieved through cyclization reactions involving hydrazines and 1,3-diketones under acidic or basic conditions.

Thiophene Synthesis: The thiophene ring can be synthesized via cyclization reactions involving sulfur sources and 1,4-dicarbonyl compounds.

Coupling Reactions: The final step involves coupling the pyrazole and thiophene moieties through amide bond formation using coupling reagents like EDCI or DCC.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as chromatography and crystallization.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the thiophene ring, using oxidizing agents like m-chloroperbenzoic acid (m-CPBA).

Reduction: Reduction reactions can be performed